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Compound of Interest |

Compound Name: Tofenacin hydrochloride
CAS No.: 10488-36-5
Cat. No.: B023146

Get Quote

This guide provides an in-depth exploration of Tofenacin hydrochloride, a compound of
significant interest in pharmaceutical research and development. Designed for researchers,
scientists, and drug development professionals, this document delineates the core chemical
properties, structural attributes, synthesis, and analytical methodologies pertinent to Tofenacin
hydrochloride. Our focus is on delivering not just data, but a causal understanding of the
scientific principles and experimental choices that underpin the study of this molecule.

Introduction and Pharmacological Significance

Tofenacin is an antidepressant drug that has been noted for its tricyclic-like structure.[1] It was
originally developed and marketed in the United Kingdom and Italy.[1] Chemically, it is the N-
demethylated active metabolite of orphenadrine, and its therapeutic effects likely contribute to
the antidepressant benefits observed in patients with Parkinson's disease being treated with
orphenadrine.[1][2][3]

The primary mechanism of action for Tofenacin is the inhibition of serotonin and norepinephrine
reuptake, which places it in the class of Serotonin-Norepinephrine Reuptake Inhibitors (SNRIS).
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[1] Additionally, due to its structural similarity to orphenadrine, it is suggested to have
anticholinergic and antihistamine properties.[1] As a cholinergic antagonist, it functions by
binding to but not activating cholinergic receptors, thereby blocking the action of acetylcholine.
[4][5] This dual-action profile makes it a subject of continued interest in neuropharmacology.

Chemical Structure and Identification

A precise understanding of a molecule's structure is fundamental to elucidating its function and
reactivity.

Systematic and Common Nomenclature
o |[UPAC Name: N-methyl-2-[(2-methylphenyl)-phenylmethoxy]ethanamine[4]

« Common Synonyms: Tofenacin, Demethylorphenadrine, Nororphenadrine, Tofenacine[2][4]
e Hydrochloride Salt: Tofenacin hydrochloride, N-Demethylorphenadrine hydrochloride[4]
e CAS Numbers:

o Tofenacin (free base): 15301-93-6[4]

o Tofenacin hydrochloride: 10488-36-5[4]

Molecular and Structural Formula

The molecular formula for the Tofenacin free base is C17H21:NO.[2][4][5][6] The hydrochloride
salt has the formula C17H21NO-HCL.[7]

The structure consists of a benzhydryl ether moiety, specifically a 2-methylbenzhydryl group,
connected to an N-methylethanamine side chain. The presence of a chiral center at the carbon
atom linking the two aromatic rings and the ether oxygen results in enantiomers, although the
stereochemistry is often not specified in general literature.[6]

Caption: 2D Chemical Structure of Tofenacin

Physicochemical Properties
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The physicochemical properties of a drug substance are critical for its formulation, delivery, and

pharmacokinetic profile. The data for Tofenacin and its hydrochloride salt are summarized

below.
Property Value Source(s)
Molecular Weight 255.36 g/mol (free base) [2][4]5][6]
291.82 g/mol (hydrochloride 7]
salt)
Appearance Off-White to Pale Yellow Solid [2]
Melting Point <25 °C (free base) [2]
147-148 °C (hydrochloride 2]
salt)
N ] 139-143 °C at 0.7 mmHg (free
Boiling Point [2]
base)
Density 1.019 + 0.06 g/cm? (Predicted) [2]
pKa 9.42 + 0.10 (Predicted, Basic) [2]

9.51 (Calculated, Basic)

[5]

Solubility

Slightly soluble in Chloroform
and Methanol

[2]

LogP (CLOGP)

3.31

[5]

Mechanism of Action: Dual Inhibition and
Anticholinergic Activity

Tofenacin's primary therapeutic effect as an antidepressant is attributed to its role as a

serotonin-norepinephrine reuptake inhibitor (SNRI).[1] By blocking the serotonin transporter

(SERT) and the norepinephrine transporter (NET) in the presynaptic neuron, Tofenacin

increases the concentration of these neurotransmitters in the synaptic cleft. This enhanced

neurotransmission is believed to mediate the antidepressant effects.
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Concurrently, Tofenacin acts as a cholinergic antagonist.[4][5] It blocks muscarinic
acetylcholine receptors, preventing acetylcholine from binding and exerting its effects. This
anticholinergic action can lead to side effects but may also contribute to its therapeutic profile in
certain conditions.
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Caption: Tofenacin's dual mechanism of action.

Synthesis of Tofenacin Hydrochloride

The synthesis of Tofenacin hydrochloride is a multi-step process that begins with the
formation of an ether linkage, followed by amination and subsequent conversion to the
hydrochloride salt.[2] The causality behind this pathway lies in creating the core benzhydryl
ether structure first, which is the less reactive part of the molecule, and then introducing the
nucleophilic amine in a subsequent step.

Step-by-Step Synthesis Protocol
Step 1: Synthesis of 3-chloroethyl-2-methylbenzhydryl ether

o Combine 39.5 g of 2-methylbenzhydrol, 200 ml of 3-chloroethanol, and 10 ml of
concentrated hydrochloric acid in a suitable reaction vessel. The acid catalyzes the
etherification.

o Heat the mixture under reflux for 4 hours.
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After cooling, pour the reaction mixture into water and perform a liquid-liquid extraction with
petroleum ether (boiling range 40-60°C).

Separate the organic layer and dry it over anhydrous sodium sulfate.
Filter the solution and concentrate it by evaporating the solvent.

Distill the residue under reduced pressure to obtain B-chloroethyl-2-methylbenzhydryl ether
(yield: ~98%).[2]

Step 2: Synthesis of Tofenacin (N-methylaminoethyl-2-methylbenzhydryl ether)

In a closed vessel, heat a mixture of 51 g of B-chloroethyl-2-methylbenzhydryl ether and 35 g
of methylamine in 140 ml of methanol for 6 hours at 125-135°C. This is a nucleophilic
substitution where methylamine displaces the chloride.

Cool the reaction mixture, pour it into water, and extract with petroleum ether.

Wash the ether layer with a 2 N hydrochloric acid solution to extract the basic product into
the aqueous layer.

Make the acidic aqueous layer alkaline to precipitate the free base.

Extract the free base with ether, separate the ethereal solution, and dry it with sodium
sulfate.

Filter and evaporate the solvent. Distill the residue under reduced pressure to yield Tofenacin
free base (yield: ~80%).[2]

Step 3: Formation of Tofenacin Hydrochloride
e Dissolve the purified Tofenacin base in anhydrous ether.
e Add an ethereal solution of hydrochloric acid dropwise until precipitation is complete.

o Crystallize the resulting salt from a mixture of ethanol and ether to obtain pure Tofenacin
hydrochloride (yield: ~78%).[2]
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Caption: Workflow for the synthesis of Tofenacin HCI.
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Analytical Characterization

A robust analytical framework is essential for confirming the identity, purity, and quality of
Tofenacin hydrochloride. This involves a combination of chromatographic and spectroscopic
techniques.[8][9]

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone for purity assessment and quantification of structurally related
impurities.[8] The choice of a reversed-phase column is logical for a molecule with significant
hydrophobic character like Tofenacin.

Exemplar HPLC Protocol:

e Column: C18, 4.6 x 150 mm, 5 pm particle size.

» Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

» Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

o Gradient: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and return to
initial conditions.

e Flow Rate: 1.0 mL/min.
e Column Temperature: 30°C.
e Detection: UV at 220 nm.

o Sample Preparation: Dissolve Tofenacin HCl in a 50:50 mixture of Mobile Phase A and B to a
concentration of 1 mg/mL.

Mass Spectrometry (MS)

Coupled with chromatography (LC-MS or GC-MS), mass spectrometry is indispensable for
structural elucidation and identification of metabolites or impurities by providing accurate mass
measurements.[10][11][12]

Exemplar LC-MS Protocol:
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« lonization Source: Electrospray lonization (ESI), positive mode. The tertiary amine in
Tofenacin is readily protonated.

e Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) for high-resolution mass data.
e Scan Range: m/z 50-500.

o Expected lon: The protonated molecule [M+H]* for the free base would be observed at m/z
256.17.

e Fragmentation (MS/MS): Collision-induced dissociation (CID) would likely show
characteristic fragments corresponding to the loss of the N-methylethanamine side chain and
cleavage of the benzhydryl ether.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the definitive structural confirmation by mapping the carbon-
hydrogen framework. Quantitative NMR (QNMR) can also be used for purity assessment
against a certified reference standard.[8]

Exemplar *H NMR Protocol:

Solvent: Deuterated chloroform (CDCIs) or Dimethyl sulfoxide (DMSO-de). DMSO is often
preferred for hydrochloride salts to ensure solubility and observe exchangeable protons.

e Spectrometer: 400 MHz or higher for adequate resolution.

» Data Acquisition: Standard proton experiment with 16-32 scans.

o Expected Signals:
o Aromatic protons (phenyl and tolyl groups) in the ~7.0-7.5 ppm region.
o Asinglet for the methyl group on the tolyl ring (~2.3 ppm).
o Signals for the -O-CH2-CH2-N- protons.

o Asinglet for the N-methyl group.
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o A signal for the chiral C-H proton.

o Abroad signal for the N-H* proton of the hydrochloride salt.
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Fragmentation Consistent

NMR Spectrum
Matches Structure

Click to download full resolution via product page

Caption: A typical analytical workflow for Tofenacin HCI.

Conclusion

Tofenacin hydrochloride remains a molecule of interest due to its dual pharmacological
activities. A thorough understanding of its chemical properties, structure, synthesis, and
analytical characterization is paramount for any research or development activities. The
protocols and data presented in this guide offer a comprehensive foundation for scientists
working with this compound, emphasizing the causal links between molecular properties and
experimental design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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